Benzamidoazanium
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Overview
Description
Benzamidoazanium is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a positively charged molecule that contains a benzene ring and an amide functional group.
Scientific Research Applications
Benzamidoazanium has various applications in scientific research, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a probe for studying protein-ligand interactions. It is also used in drug discovery and development, particularly in the design of new drugs for the treatment of various diseases.
Mechanism of Action
The mechanism of action of benzamidoazanium is not well understood. However, it is believed to interact with proteins and enzymes in the body, thereby altering their activity. This interaction may be through electrostatic interactions or hydrogen bonding.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine, a neurotransmitter. It has also been found to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
Benzamidoazanium has several advantages for lab experiments. It is a stable and readily available compound that can be easily synthesized. It is also relatively inexpensive, making it an attractive option for researchers working on a tight budget. However, one limitation of this compound is that it is a positively charged molecule, which may limit its ability to penetrate cell membranes.
Future Directions
There are several future directions for research on benzamidoazanium. One area of interest is the development of new drugs based on this compound. Another area of interest is the study of its interactions with various proteins and enzymes in the body, which could lead to the development of new therapies for a range of diseases. Additionally, there is interest in exploring the potential of this compound as a catalyst for chemical reactions in industry.
Synthesis Methods
Benzamidoazanium can be synthesized through various methods, including the reaction of benzoyl chloride with an amine in the presence of a base, the reaction of benzamide with a strong acid, or the reaction of a benzoyl hydrazide with a strong acid. The synthesis method used depends on the desired end use of the compound.
Properties
IUPAC Name |
benzamidoazanium |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c8-9-7(10)6-4-2-1-3-5-6/h1-5H,8H2,(H,9,10)/p+1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WARCRYXKINZHGQ-UHFFFAOYSA-O |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)N[NH3+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N2O+ |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.